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Compound of Interest

Compound Name: Thiobarbituric acid

Cat. No.: B1682259

Thiobarbituric Acid: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Thiobarbituric acid (TBA) is a heterocyclic organic compound with significant applications in
biomedical research, particularly as a key reagent in the quantification of lipid peroxidation.
This technical guide provides an in-depth overview of its chemical properties, CAS number,
and a detailed examination of its most common application, the Thiobarbituric Acid Reactive
Substances (TBARS) assay.

Core Chemical Properties and Identification

Thiobarbituric acid is structurally analogous to barbituric acid, with a sulfur atom replacing
one of the carbonyl oxygen atoms. This substitution imparts distinct chemical characteristics
crucial for its analytical applications.

CAS Number: 504-17-6[1][2][3]
Synonyms: 4,6-Dihydroxy-2-mercaptopyrimidine, 2-Mercaptobarbituric Acid, TBA[2][4]

A summary of the key quantitative chemical and physical properties of thiobarbituric acid is
presented in the table below for easy reference.
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Property Value References
Molecular Formula CaHaN202S [2][4]
Molecular Weight 144.15 g/mol [31[4]

Melting Point ~245 °C (with decomposition) [31[4]

pKa ~3.96 [5]

UVIVis Amax 212, 284 nm (n 2116]

Ethanol/Water)

Molar Absorptivity (€)

414.9 L/(cm-mol) at 320 nm (in
95% Ethanol/5% Water)

Solubility Profile

The solubility of thiobarbituric acid is a critical consideration for its use in various

experimental protocols.

Solvent

Solubility

References

Dimethyl Sulfoxide (DMSO)

~12 mg/mL, 55 mg/mL (381.55
mM)

[2]i6lel

Dimethylformamide (DMF) ~12 mg/mL [2][6]
Ethanol ~0.2 mg/mL [2][6]
Phosphate-Buffered Saline

~0.5 mg/mL [2][6]
(PBS, pH 7.2)

Slightly soluble, solubilit
Water ) i ) Y [4]

increases with heat
Hot Water Soluble [4]
Ether Soluble [4]
Alkali and Sodium Carbonate

Soluble [4]
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The Thiobarbituric Acid Reactive Substances
(TBARS) Assay

The most prominent application of thiobarbituric acid is in the TBARS assay, a widely used
method to measure lipid peroxidation by detecting malondialdehyde (MDA), a reactive
aldehyde formed during the oxidative degradation of polyunsaturated fatty acids.[9] The
reaction between TBA and MDA under acidic conditions and high temperature results in the
formation of a colored adduct that can be quantified spectrophotometrically.

Reaction of Thiobarbituric Acid with Malondialdehyde
(MDA)

(Malondialdehyde (MDA)) Reacts with 2 molecules of TBA

. - . N o PUBZASEEVAVAGLIEE)  Absorbance at ~532 nm Spectrophotometric
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El'hiobarbituric Acid (TBAD

Click to download full resolution via product page

Caption: Reaction of MDA with two molecules of TBA to form a measurable chromophore.

Experimental Protocol: TBARS Assay for Biological
Samples

This protocol provides a generalized methodology for the TBARS assay, adaptable for various
biological samples such as plasma, serum, and tissue homogenates.

Materials:

e Thiobarbituric Acid (TBA)
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 Trichloroacetic Acid (TCA)

e 1,1 3,3-Tetramethoxypropane (TMP) or Malondialdehyde (MDA) for standard curve
e Hydrochloric Acid (HCI) or other acid

o Butylated Hydroxytoluene (BHT) (optional, to prevent further oxidation)

e Spectrophotometer or plate reader

Reagent Preparation:

o TBA Reagent: Prepare a 0.67% (w/v) solution of TBA in 50% acetic acid. Gentle heating may
be required to fully dissolve the TBA.

e TCA Solution: Prepare a 10% (w/v) aqueous solution of TCA.

o MDA Standard Stock Solution: Hydrolyze TMP to generate MDA by mixing TMP with a dilute
acid (e.g., 0.1 M HCI) and incubating. Prepare a stock solution of known concentration.

TBARS Assay Workflow
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Sample Preparation
(e.g., tissue homogenization, plasma collection)

Acid Precipitation
(Add TCA to precipitate proteins)

Centrifugation

[Collect Supernatana

Gdd TBA Reagena

Heat at 90-100°C for 15-60 min

I

Cool Samples

Centrifugation (optional,
to remove precipitate)

Measure Absorbance at ~532 nm

Quantify MDA using a Standard Curve
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Caption: A generalized workflow for the Thiobarbituric Acid Reactive Substances (TBARS)
assay.

Procedure:

e Sample Preparation:
o Tissue: Homogenize tissue in a suitable buffer (e.g., RIPA buffer) on ice.
o Plasma/Serum: Use directly.

» Protein Precipitation: Add an equal volume of cold 10% TCA to the sample. Vortex and
incubate on ice for 15 minutes.

» Centrifugation: Centrifuge at 2,200 x g for 15 minutes at 4°C.[10][11]

e Reaction: Transfer the supernatant to a new tube and add an equal volume of 0.67% TBA
reagent.

 Incubation: Incubate the mixture in a boiling water bath for 10-15 minutes.[10][11]
e Cooling: Cool the tubes on ice to stop the reaction.

o Measurement: Measure the absorbance of the resulting pink-colored solution at 532 nm
using a spectrophotometer.

o Quantification: Prepare a standard curve using known concentrations of MDA. Calculate the
concentration of TBARS in the samples by comparing their absorbance to the standard
curve. The results are typically expressed as MDA equivalents.

Signaling and Biological Relevance

It is important to note that thiobarbituric acid itself is not known to be directly involved in
specific signaling pathways within biological systems. Its primary role in a research context is
as an analytical reagent. The TBARS assay, while a valuable tool, provides a general measure
of oxidative stress and lipid peroxidation.[9] Elevated TBARS levels are associated with a
multitude of pathological conditions and cellular stress responses, but do not implicate a single,
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specific signaling cascade. Therefore, the results of a TBARS assay should be interpreted in
the broader context of other markers of oxidative stress and cellular function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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